Cas no 185253-69-4 (4,6-Dichloro-5-nitro-2,1,3-benzoxadiazole)

• Product Name: 4,6-Dichloro-5-nitro-2,1,3-benzoxadiazole
• CAS No: 185253-69-4
• MF: C₆HCl₂N₃O₃
• MW: 233.996438741684
• CID: 2784877
• PubChem ID: 1418932
• Update Time: 2025-04-21

4,6-Dichloro-5-nitro-2,1,3-benzoxadiazole Chemical and Physical Properties

Names and Identifiers

• DTXSID30362885
• 185253-69-4
• STK835178
• AKOS000605909
• 4,6-Dichloro-5-nitro-2,1,3-benzoxadiazole

• Inchi： 1S/C6HCl2N3O3/c7-2-1-3-5(10-14-9-3)4(8)6(2)11(12)13/h1H
• InChI Key： KUNPAEZEACUAOQ-UHFFFAOYSA-N
• SMILES： ClC1=C(C(=CC2C1=NON=2)Cl)[N+](=O)[O-]

Computed Properties

• Exact Mass: 232.9394963Da
• Monoisotopic Mass: 232.9394963Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 0
• Complexity: 249
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 84.7Ų